Cas no 2172457-63-3 (1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol)
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2172457-63-3
- 1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol
- EN300-1649696
-
- Inchi: 1S/C12H16FNO/c1-9-6-10-4-2-3-5-12(10)14(9)8-11(15)7-13/h2-5,9,11,15H,6-8H2,1H3
- InChI Key: OEZMHTXTCGTDPK-UHFFFAOYSA-N
- SMILES: FCC(CN1C2C=CC=CC=2CC1C)O
Computed Properties
- Exact Mass: 209.121592296g/mol
- Monoisotopic Mass: 209.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 23.5Ų
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1649696-0.05g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 0.05g |
$924.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-0.1g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 0.1g |
$968.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-0.25g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 0.25g |
$1012.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-0.5g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 0.5g |
$1056.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-1.0g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 1.0g |
$1100.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-2.5g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 2.5g |
$2155.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-5.0g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 5.0g |
$3189.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-10.0g |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 10.0g |
$4729.0 | 2023-07-10 | ||
| Enamine | EN300-1649696-50mg |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 50mg |
$587.0 | 2023-09-21 | ||
| Enamine | EN300-1649696-100mg |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol |
2172457-63-3 | 100mg |
$615.0 | 2023-09-21 |
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol
Comprehensive Overview of 1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol (CAS No. 2172457-63-3)
1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol (CAS No. 2172457-63-3) is a fluorinated organic compound with a unique structural framework combining an indole moiety and a fluoropropanol group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both fluorine and the indole ring enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery programs targeting CNS disorders and enzyme modulation.
Recent studies highlight the growing demand for fluorinated indole derivatives in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. The CAS No. 2172457-63-3 compound aligns with this trend, as its 1-fluoro-3-propanol side chain offers synthetic versatility for further functionalization. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR ligands, addressing current challenges in precision medicine and targeted therapies.
From an industrial perspective, 1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic fluorination. Its chiral center at the propan-2-ol position adds complexity, requiring advanced asymmetric synthesis techniques. These methods are frequently discussed in green chemistry forums, emphasizing solvent optimization and atom economy to reduce environmental impact.
The compound's physicochemical properties—including logP, hydrogen bond donors/acceptors, and polar surface area—suggest favorable drug-likeness metrics. Computational models predict its potential to cross the blood-brain barrier (BBB), a hot topic in neuropharmacology research. This aligns with user searches for "BBB-penetrant molecules" and "fluorine in CNS drugs", reflecting industry interest in neurological applications.
Analytical characterization of CAS No. 2172457-63-3 typically involves LC-MS, NMR spectroscopy, and X-ray crystallography. These techniques verify the compound's purity and stereochemistry, critical for regulatory compliance in preclinical development. Discussions on QC protocols for such fluorinated compounds frequently appear in pharmaceutical forums, addressing common user queries about impurity profiling and stability testing.
Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. The indole scaffold serves as an ideal E3 ligase binder, while the fluorine atom enhances cellular permeability—key factors driving its adoption in cancer immunotherapy research. This connects with trending searches for "next-generation PROTACs" and "fluorine in bifunctional molecules".
In material science, derivatives of 1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol show promise as photoacid generators (PAGs) for advanced lithography. The fluorine moiety improves UV sensitivity, relevant to semiconductor manufacturing discussions. Patent analyses reveal increasing IP activity around such fluorinated indoles, particularly for electronic materials and OLED intermediates.
Safety assessments indicate that proper handling requires standard laboratory PPE, with no extraordinary hazards reported. The compound's ecotoxicity profile is currently under evaluation, reflecting broader industry focus on sustainable chemistry principles. Regulatory databases show no restrictions, but researchers are advised to monitor updates in REACH compliance and ICH guidelines.
Future research directions may explore its structure-activity relationships (SAR) through high-throughput screening, particularly for orphan receptor targets. The rise of AI-driven drug design has increased demand for structurally diverse building blocks like this compound, as evidenced by searches for "fragment-based drug discovery libraries". Its balanced lipophilicity and hydrogen bonding capacity make it valuable for molecular docking studies.
For synthetic chemists, the key challenge lies in optimizing the enantioselective synthesis of 1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol. Recent publications describe organocatalytic approaches using chiral auxiliaries, addressing common questions about diastereomeric purity. These methods are compared in open-access chemistry journals, which rank highly for SEO terms like "fluorination stereocontrol" and "indole functionalization".
Market analysts note growing procurement of this compound by contract research organizations (CROs) specializing in central nervous system drug development. Its supply chain status remains stable, with manufacturers offering both milligram-scale for research and kilogram quantities for commercial applications. This responds to frequent searches about "bulk fluorinated intermediates" and "custom synthesis services".
2172457-63-3 (1-fluoro-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)